Cas no 921881-34-7 (2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 921881-34-7
• MF: C₂₆H₂₇N₅O₂
• MW: 441.524885416031
• CID: 6598480
• PubChem ID: 16826051
• Update Time: 2025-10-31

2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propylpyrazolo[4,3-c]pyridin-3-one
• F2248-0280
• 921881-34-7
• 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• AKOS024631103

• Inchi： 1S/C26H27N5O2/c1-2-13-28-18-22(24-23(19-28)26(33)31(27-24)21-11-7-4-8-12-21)25(32)30-16-14-29(15-17-30)20-9-5-3-6-10-20/h3-12,18-19H,2,13-17H2,1H3
• InChI Key： HJVLOLCUFMQRFG-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CCC)C=C2C(N(C3C=CC=CC=3)N=C12)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 441.21647512g/mol
• Monoisotopic Mass: 441.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.5Ų

Additional information on 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Compound CAS No. 921881-34-7: 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

The compound with CAS No. 921881-34-7, known as 2-phenyl-7-(4-phenylpiperazine-1-carbonyl)-5-propyl-pyrazolo[4,3-c]pyridin-3-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Pyrazolo[4,3-c]pyridinone derivatives like this compound are characterized by their unique bicyclic structure, which combines the properties of pyrazole and pyridine rings. The presence of a phenyl group at position 2 and a propyl group at position 5 introduces steric and electronic effects that can modulate the compound's pharmacokinetic properties. Additionally, the 4-phenylpiperazine carbonyl group at position 7 adds complexity to the molecule's structure and potentially enhances its bioavailability and receptor binding affinity.

Recent studies have highlighted the antidepressant activity of this compound in preclinical models. The ability of this molecule to modulate serotonin and dopamine pathways suggests its potential as a novel therapeutic agent for mood disorders. Furthermore, its neuroprotective effects in vitro have been linked to its ability to scavenge free radicals and reduce oxidative stress, making it a promising candidate for neurodegenerative disease research.

The synthesis of 2H,3H,5H-pyrazolo[4,3-c]pyridinone derivatives involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic routes by employing microwave-assisted synthesis and catalytic systems to enhance reaction efficiency while minimizing side products.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions and favorable permeability across biological membranes. These properties are advantageous for drug delivery systems aimed at achieving sustained release profiles or targeted drug delivery.

Current research is also exploring the potential of this compound as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. Preclinical data indicate that it may act as a selective inhibitor of key enzymes involved in cell proliferation and survival pathways.

The development of pyrazolopyridine-based drugs is an active area of investigation in medicinal chemistry. By leveraging computational modeling techniques such as molecular docking and QSAR analysis, researchers are identifying novel analogs with improved efficacy and reduced toxicity profiles.

In conclusion, CAS No. 921881-34-7 represents a cutting-edge molecule with broad applications in drug discovery and development. Its unique structural features and promising biological activities make it a valuable tool for advancing therapeutic interventions across multiple disease areas.